Cas no 80501-44-6 (Met-Enkephalin-Arg-Gly-Leu H-Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH)

• Product Name: Met-Enkephalin-Arg-Gly-Leu H-Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH
• CAS No: 80501-44-6
• MF: C₄₁H₆₁N₁₁O₁₀S
• MW: 900.055747747421
• CID: 721616
• PubChem ID: 123791
• Update Time: 2025-05-25

Met-Enkephalin-Arg-Gly-Leu H-Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-tyrosylglycylglycyl-L-phenylalanyl-L-methionyl-L-arginylglycyl-
• MERGL
• TYR-GLY-GLY-PHE-MET-ARG-GLY-LEU
• Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH
• L-Leucine, N-(N-(N2-(N-(N-(N-(N-L-tyrosylglycyl)glycyl)-L-phenylalanyl)-L-methionyl)-L-arginyl)glycyl)-
• MEAGL
• Methionine-enkephalin, arg(6)-gly(7)-leu(8)-
• Tyr1-Gly2-Gly3-Phe4-Met5-Arg6-Gly7-Leu8
• Enkephalin-met, arginyl(6)-glycyl(7)-leucine(8)-
• H-Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH
• Methionine-enkephalin-octapeptide
• Tyrosyl-glycylglycyl-phenylalanyl-methionyl-arginyl-glycyl-leucine
• Met-enkephalin, arg(6)-gly(7)-leu(8)-
• Yggfmrgl
• 80501-44-6
• 6-Arg-7-gly-8-leu-met-enkephalin
• PD150413
• Met-enk-8
• (2S,8S,11S,14S,23S)-23-amino-14-benzyl-8-(3-guanidinopropyl)-24-(4-hydroxyphenyl)-2-isobutyl-11-(2-(methylthio)ethyl)-4,7,10,13,16,19,22-heptaoxo-3,6,9,12,15,18,21-heptaazatetracosan-1-oic acid
• enkephalin-Met, Arg(6)-Gly(7)-Leu(8)-
• Met(5)-enk-rgl
• (2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-methylpentanoic acid
• Met-Enkephalin-Arg-Gly-Leu H-Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH

• Inchi： 1S/C41H61N11O10S/c1-24(2)18-32(40(61)62)50-35(56)23-48-37(58)29(10-7-16-45-41(43)44)51-38(59)30(15-17-63-3)52-39(60)31(20-25-8-5-4-6-9-25)49-34(55)22-46-33(54)21-47-36(57)28(42)19-26-11-13-27(53)14-12-26/h4-6,8-9,11-14,24,28-32,53H,7,10,15-23,42H2,1-3H3,(H,46,54)(H,47,57)(H,48,58)(H,49,55)(H,50,56)(H,51,59)(H,52,60)(H,61,62)(H4,43,44,45)/t28-,29-,30-,31-,32-/m0/s1
• InChI Key： NVWLPCPCSZOUCO-XDIGFQIYSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(NCC(N[C@H](C(=O)O)CC(C)C)=O)=O)CCC/N=C(\N)/N)=O)NC([C@H](CC1C=CC=CC=1)NC(CNC(CNC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 899.43200
• Monoisotopic Mass: 899.432358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 63
• Rotatable Bond Count: 36
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 377
• XLogP3: -2.4

Experimental Properties

• Density: 1.39
• Refractive Index: 1.639
• PSA: 374.45000
• LogP: 2.56710

Met-Enkephalin-Arg-Gly-Leu H-Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Met-Enkephalin-Arg-Gly-Leu H-Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH

Research Briefing on Met-Enkephalin-Arg-Gly-Leu (H-Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH) and Related Compound 80501-44-6

Met-Enkephalin-Arg-Gly-Leu (H-Tyr-Gly-Gly-Phe-Met-Arg-Gly-Leu-OH) is an endogenous opioid peptide that has garnered significant attention in recent research due to its potential therapeutic applications in pain management and neurological disorders. The compound, with the CAS number 80501-44-6, is a derivative of Met-enkephalin and has been studied for its interactions with opioid receptors and its role in modulating pain pathways. This briefing synthesizes the latest findings on this peptide and its related compound, providing insights into their mechanisms of action, pharmacological properties, and potential clinical applications.

Recent studies have focused on the structural and functional characterization of Met-Enkephalin-Arg-Gly-Leu. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its three-dimensional structure, which is critical for understanding its binding affinity to opioid receptors. The peptide has shown high affinity for the delta-opioid receptor (DOR), which is implicated in analgesia and mood regulation. Additionally, research has explored its stability and metabolism in biological systems, revealing that it is susceptible to enzymatic degradation by peptidases, which limits its therapeutic potential unless modified or protected.

In the context of compound 80501-44-6, recent investigations have highlighted its role as a precursor or intermediate in the synthesis of opioid peptides. Its chemical properties and reactivity have been studied to optimize synthetic pathways for producing bioactive peptides like Met-Enkephalin-Arg-Gly-Leu. Innovations in solid-phase peptide synthesis (SPPS) and recombinant DNA technology have improved the yield and purity of these peptides, facilitating further research and potential clinical use.

Pharmacological studies have demonstrated that Met-Enkephalin-Arg-Gly-Leu exhibits analgesic effects in animal models of chronic pain, with fewer side effects compared to traditional opioids like morphine. Its mechanism involves the modulation of neurotransmitter release and inhibition of pain signal transmission in the spinal cord and brain. However, challenges such as poor blood-brain barrier permeability and rapid degradation remain significant hurdles. Researchers are exploring strategies like peptide conjugation and nanoparticle delivery systems to enhance its bioavailability and therapeutic efficacy.

Emerging applications of Met-Enkephalin-Arg-Gly-Leu extend beyond pain management. Preliminary studies suggest its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its neuroprotective properties. Furthermore, its role in immune modulation and anti-inflammatory responses is being investigated, opening new avenues for treating autoimmune and inflammatory conditions. These findings underscore the versatility of this peptide and its promise as a multifunctional therapeutic agent.

In conclusion, the latest research on Met-Enkephalin-Arg-Gly-Leu and compound 80501-44-6 highlights their significant potential in both basic science and clinical applications. While challenges related to stability and delivery persist, advancements in peptide engineering and drug delivery technologies are paving the way for their successful translation into therapeutics. Continued research is essential to fully unlock their benefits and address the unmet needs in pain management and neurological disorders.